Cas no 25373-43-7 (Thiourea,N-(2,2-diethoxyethyl)-N'-phenyl-)

• Product Name: Thiourea,N-(2,2-diethoxyethyl)-N'-phenyl-
• CAS No: 25373-43-7
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• CID: 277524
• PubChem ID: 3708321
• Update Time: 2025-04-19

Thiourea,N-(2,2-diethoxyethyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(2,2-diethoxyethyl)-N'-phenyl-
• 1-(2,2-diethoxyethyl)-3-phenylthiourea
• AC1MVIDR
• N-(2,2-Diaethoxy-aethyl)-N'-phenyl-thioharnstoff
• N-(2,2-diethoxy-ethyl)-N'-phenyl-thiourea
• N-Phenyl-N'-acetalyl-thioharnstoff
• NSC112951
• 25373-43-7
• DTXSID60395328
• NSC 112951
• NSC-112951

• Inchi： 1S/C13H20N2O2S/c1-3-16-12(17-4-2)10-14-13(18)15-11-8-6-5-7-9-11/h5-9,12H,3-4,10H2,1-2H3,(H2,14,15,18)
• InChI Key： UDXFOMCTFSUKOL-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NCC(OCC)OCC

Computed Properties

• Exact Mass: 268.1247
• Monoisotopic Mass: 268.124549
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6

Experimental Properties

• Density: 1.142
• Boiling Point: 362.4°Cat760mmHg
• Flash Point: 173°C
• Refractive Index: 1.578
• PSA: 42.52
• LogP: 2.83600